3-Methylsydnone-5-nitrosimine
Description
3-Methylsydnone-5-nitrosimine is a heterocyclic compound belonging to the sydnone family, characterized by a mesoionic ring structure. Sydnones are known for their unique electronic properties and applications in organic synthesis and medicinal chemistry. The nitrosimine (-N-N=O) functional group in this compound introduces reactivity patterns distinct from other sydnone derivatives, particularly in electrophilic and nucleophilic interactions.
Properties
CAS No. |
17590-38-4 |
|---|---|
Molecular Formula |
C3H4N4O2 |
Molecular Weight |
128.09 g/mol |
IUPAC Name |
(E)-(3-methyloxadiazol-3-ium-5-yl)-oxidodiazene |
InChI |
InChI=1S/C3H4N4O2/c1-7-2-3(4-5-8)9-6-7/h2H,1H3 |
InChI Key |
CIHUZTVAYJCQCK-UHFFFAOYSA-N |
SMILES |
C[N+]1=NOC(=C1)N=N[O-] |
Isomeric SMILES |
C[N+]1=NOC(=C1)/N=N/[O-] |
Canonical SMILES |
C[N+]1=NOC(=C1)N=N[O-] |
Other CAS No. |
17590-38-4 |
Synonyms |
3-methylsydnone-5-nitrosimine RE 2047 RE-2047 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with N-Nitrosodimethylamine
N-Nitrosodimethylamine (NDMA) is a well-studied nitrosamine, structurally distinct from 3-Methylsydnone-5-nitrosimine but sharing the nitroso (-N=O) functional group. Key differences include:
Key Findings :
- NDMA’s carcinogenicity is well-documented due to its ability to alkylate DNA . In contrast, 3-Methylsydnone-5-nitrosimine’s toxicity profile remains understudied, though the nitrosimine group may pose similar risks.
- NDMA is regulated in pharmaceuticals and water supplies, with detection methods like EPA 521 . No such protocols exist for 3-Methylsydnone-5-nitrosimine, highlighting a research gap.
Comparison with 2-Amino-3-chloro-5-nitropyridine
This aromatic nitropyridine derivative shares nitro functionalization but lacks the sydnone ring.
Key Findings :
- The mesoionic nature of 3-Methylsydnone-5-nitrosimine grants it unique solubility and stability compared to rigid aromatic systems like 2-amino-3-chloro-5-nitropyridine.
Comparison with Ranitidine-Related Compounds
Ranitidine-related compounds (e.g., USP31-listed derivatives) often contain nitro groups but differ in backbone structure.
Key Findings :
- Unlike ranitidine derivatives, 3-Methylsydnone-5-nitrosimine lacks established pharmacological roles, emphasizing its niche as a synthetic intermediate.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
